Cas no 2734777-56-9 (2,2-Dichloro-1-(2-fluoro-6-(trifluoromethyl)phenyl)ethanol)

• Product Name: 2,2-Dichloro-1-(2-fluoro-6-(trifluoromethyl)phenyl)ethanol
• CAS No: 2734777-56-9
• MF: C₉H₆Cl₂F₄O
• MW: 277.04
• CID: 5080245
• Update Time: 2026-03-01

2,2-Dichloro-1-(2-fluoro-6-(trifluoromethyl)phenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-Dichloro-1-(2-fluoro-6-(trifluoromethyl)phenyl)ethanol

• Inchi： 1S/C9H6Cl2F4O/c10-8(11)7(16)6-4(9(13,14)15)2-1-3-5(6)12/h1-3,7-8,16H
• InChI Key： DSKHRBNXAQULRK-UHFFFAOYSA-N
• SMILES： C1C=C(C(C(C(Cl)Cl)O)=C(C(F)(F)F)C=1)F

Additional information on 2,2-Dichloro-1-(2-fluoro-6-(trifluoromethyl)phenyl)ethanol

Introduction to 2,2-Dichloro-1-(2-fluoro-6-(trifluoromethyl)phenyl)ethanol (CAS No. 2734777-56-9)

2,2-Dichloro-1-(2-fluoro-6-(trifluoromethyl)phenyl)ethanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential applications. This compound, identified by the CAS number 2734777-56-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development. The presence of multiple fluorine atoms and chlorine substituents in its structure imparts distinct electronic and steric properties, which are crucial for its interaction with biological targets.

The molecular structure of 2,2-Dichloro-1-(2-fluoro-6-(trifluoromethyl)phenyl)ethanol consists of a phenyl ring substituted with a fluoro group at the 2-position and a trifluoromethyl group at the 6-position, further functionalized with a dichloroethyl moiety. This arrangement creates a molecule with high lipophilicity and the ability to engage in multiple binding interactions, which are essential for developing effective therapeutic agents. The compound's design reflects a rational approach to modulating biological activity, leveraging the inherent properties of halogenated aromatic systems.

In recent years, there has been growing interest in the development of fluorinated compounds for their enhanced metabolic stability and bioavailability. The incorporation of fluorine atoms into pharmaceutical molecules often leads to improved pharmacokinetic profiles, making them more suitable for clinical applications. 2,2-Dichloro-1-(2-fluoro-6-(trifluoromethyl)phenyl)ethanol exemplifies this trend, as its fluorinated aromatic core is likely to contribute to its stability and efficacy in biological systems.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. Researchers have been exploring its utility in synthesizing novel molecules that target various diseases, including cancer and infectious disorders. The dichloroethyl group provides a versatile handle for further chemical modifications, allowing chemists to tailor the properties of the resulting compounds to specific therapeutic needs. This flexibility makes 2,2-Dichloro-1-(2-fluoro-6-(trifluoromethyl)phenyl)ethanol an invaluable asset in medicinal chemistry.

Recent studies have highlighted the importance of halogenated aromatic compounds in medicinal chemistry due to their ability to interact with biological targets through multiple mechanisms. For instance, the electron-withdrawing nature of fluorine and chlorine substituents can enhance binding affinity by modulating charge distribution and hydrophobicity. This has led to the discovery of several potent drug candidates that incorporate similar structural motifs. 2,2-Dichloro-1-(2-fluoro-6-(trifluoromethyl)phenyl)ethanol is no exception, as it combines these features in a way that suggests significant potential for therapeutic applications.

The synthesis of 2,2-Dichloro-1-(2-fluoro-6-(trifluoromethyl)phenyl)ethanol presents unique challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to produce such molecules on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been instrumental in constructing the desired framework efficiently. These advancements have not only facilitated the preparation of this compound but also opened up new avenues for exploring related derivatives.

In addition to its synthetic significance, 2,2-Dichloro-1-(2-fluoro-6-(trifluoromethyl)phenyl)ethanol has been investigated for its potential biological activities. Preliminary studies suggest that it may exhibit properties relevant to drug development, such as kinase inhibition or modulation of signaling pathways. While further research is needed to fully elucidate its pharmacological profile, these initial findings underscore its importance as a lead compound or intermediate in drug discovery efforts.

The role of computational chemistry and molecular modeling has been increasingly recognized in optimizing the design of pharmaceutical compounds like 2,2-Dichloro-1-(2-fluoro-6-(trifluoromethyl)phenyl)ethanol. By leveraging computational tools, researchers can predict binding interactions and optimize molecular properties before conducting experimental validations. This approach not only accelerates the drug discovery process but also reduces costs associated with trial-and-error experimentation.

As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapies. Compounds like 2,2-Dichloro-1-(2-fluoro-6-(trifluoromethyl)phenyl)ethanol represent an important step forward in developing innovative treatments that address unmet medical needs. Their unique structural features make them attractive candidates for further exploration in both academic and industrial settings.

The future prospects for 2,2-Dichloro-1-(2-fluoro-6-(trifluoromethyl)phenyl)ethanol are bright, with ongoing research aimed at uncovering new applications and refining synthetic strategies. As collaboration between chemists, biologists, and pharmacologists strengthens, we can expect more breakthroughs that harness the potential of this remarkable compound. Its contributions to pharmaceutical science are likely to be far-reaching and impactful.